Cas no 498584-22-8 (1H-Pyrrole-2-carboxylic acid, 1-[(4-aminophenyl)sulfonyl]-, ethyl ester)

• Product Name: 1H-Pyrrole-2-carboxylic acid, 1-[(4-aminophenyl)sulfonyl]-, ethyl ester
• CAS No: 498584-22-8
• MF: C₁₃H₁₄N₂O₄S
• MW: 294.326261997223
• CID: 1552175
• Update Time: 2024-08-24

1H-Pyrrole-2-carboxylic acid, 1-[(4-aminophenyl)sulfonyl]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxylic acid, 1-[(4-aminophenyl)sulfonyl]-, ethyl ester

• Inchi： 1S/C13H14N2O4S/c1-2-19-13(16)12-4-3-9-15(12)20(17,18)11-7-5-10(14)6-8-11/h3-9H,2,14H2,1H3
• InChI Key： YICBRPALRIUBLF-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(N)C=C2)(=O)=O)C=CC=C1C(OCC)=O

Computed Properties

• Exact Mass: 294.06752

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 502.5±56.0 °C(Predicted)
• PSA: 91.39
• pka: -0.26±0.10(Predicted)